Cas no 2169586-53-0 (methyl 2-aminopyrazolo1,5-apyridine-4-carboxylate)

• Product Name: methyl 2-aminopyrazolo1,5-apyridine-4-carboxylate
• CAS No: 2169586-53-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5808065
• PubChem ID: 165533493
• Update Time: 2025-05-24

methyl 2-aminopyrazolo1,5-apyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-4-carboxylic acid, 2-amino-, methyl ester
• methyl 2-aminopyrazolo1,5-apyridine-4-carboxylate
• methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate
• 2169586-53-0
• EN300-1296324

• Inchi： 1S/C9H9N3O2/c1-14-9(13)6-3-2-4-12-7(6)5-8(10)11-12/h2-5H,1H3,(H2,10,11)
• InChI Key： MSOKOGUEUDPXJS-UHFFFAOYSA-N
• SMILES： C12=CC(N)=NN1C=CC=C2C(OC)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 4.16±0.30(Predicted)

Additional information on methyl 2-aminopyrazolo1,5-apyridine-4-carboxylate

Methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate (CAS No. 2169586-53-0): A Comprehensive Overview

Methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate, identified by its CAS number 2169586-53-0, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound belongs to the pyrazolo[1,5-a]pyridine class, a scaffold that has been extensively studied for its biological activity and pharmacological relevance.

The molecular structure of methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate consists of a fused ring system comprising a pyrazole ring connected to a pyridine ring. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The presence of an amine group at the 2-position and a carboxylate ester at the 4-position enhances its reactivity and functionalization potential, which is crucial for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Pyrazolo[1,5-a]pyridines have emerged as key scaffolds in this endeavor due to their ability to modulate enzyme activity effectively. Methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate has been investigated for its potential to inhibit specific kinases that play a role in tumor growth and metastasis. Preliminary studies have shown promising results in vitro, indicating its efficacy in disrupting key signaling pathways associated with cancer.

The pharmacological properties of this compound are further enhanced by its ability to cross the blood-brain barrier, a critical factor for many therapeutic applications. This characteristic makes it an attractive candidate for treating central nervous system disorders. Researchers have been exploring its potential as a precursor for developing neuroprotective agents and anti-inflammatory drugs. The amine and carboxylate functionalities provide multiple sites for chemical modification, allowing chemists to tailor the molecule's properties for specific therapeutic needs.

One of the most intriguing aspects of methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate is its role in developing next-generation antiviral agents. The structural motif of this compound has been found to exhibit inhibitory effects against certain viral proteases and polymerases. This discovery has opened up new avenues for combating emerging viral infections. By targeting essential viral enzymes, this compound could potentially reduce viral replication and spread, offering a novel strategy in antiviral therapy.

The synthesis of methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system. These synthetic approaches not only enhance the efficiency of production but also allow for scalability, making it feasible for industrial applications.

In addition to its pharmaceutical applications, methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers are exploring its potential as a building block for designing novel materials with enhanced optical and electronic characteristics. This interdisciplinary approach highlights the versatility of this compound beyond traditional pharmaceuticals.

The regulatory landscape for compounds like methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the safety and efficacy of their products. Clinical trials are conducted under strict guidelines to evaluate the compound's therapeutic potential and side effects. These trials provide critical data that regulators use to assess whether the compound can be approved for medical use.

The future of research on methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate looks promising with ongoing studies focusing on its mechanism of action and potential applications in personalized medicine. Advances in computational chemistry and artificial intelligence are accelerating the discovery process by predicting how different modifications will affect the compound's biological activity. This integration of computational tools with experimental techniques is revolutionizing drug discovery and development.

In conclusion, methyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate (CAS No. 2169586-53-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and diverse applications make it a subject of intense research interest. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.